BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Biological Activity &
Applications of 4-(4-Formyl-3-
methoxyphenoxy)butanamide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

4-(4-Formyl-3-
Compound Name:

methoxyphenoxy)butanamide
CAS No.: 460357-83-9

Cat. No.: B14257200

Get Quote

Executive Summary

4-(4-Formyl-3-methoxyphenoxy)butanamide (CAS: 460357-83-9) is a specialized
functionalized ether derivative of vanillin (4-hydroxy-3-methoxybenzaldehyde). In medicinal
chemistry, it serves a dual role: primarily as a heterobifunctional linker intermediate (often
related to the "Ameba" linker class) for constructing complex bioconjugates such as PROTACs
(Proteolysis Targeting Chimeras), and secondarily as a bioactive scaffold retaining the
antioxidant and anti-inflammatory pharmacophore of the vanillyl moiety.

This guide details the compound's chemical biology, focusing on its structural reactivity
(aldehyde "warhead" and amide "anchor"), its intrinsic biological modulation via the vanilloid
core, and its critical utility in synthetic medicinal chemistry.[1]

Part 1: Chemical Biology & Mechanism of Action
The Vanilloid Pharmacophore
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The core biological activity of 4-(4-Formyl-3-methoxyphenoxy)butanamide stems from its 3-
methoxy-4-alkoxybenzaldehyde skeleton. Unlike vanillin, where the phenolic hydroxyl is free,
this compound features an ether linkage to a butanamide chain. This modification alters its
bioavailability and metabolic stability while retaining key electronic properties.

» Antioxidant Modulation: The methoxy group at the meta position activates the aromatic ring,
allowing it to act as a radical scavenger, although the lack of a free phenolic hydrogen
reduces direct hydrogen atom transfer (HAT) capability compared to vanillin. Instead, it
functions via electron transfer mechanisms, potentially mitigating oxidative stress in cellular
assays [1, 2].

o Anti-Inflammatory Signaling: Vanillin derivatives are known to inhibit the NF-kB signaling
pathway. The aldehyde group is reactive toward cysteine residues in proteins, potentially
forming reversible hemithioacetals that can modulate enzyme activity [3].

Linker Chemistry: The "Warhead" and "Anchor"

In drug development, this compound is valued not for its standalone potency, but for its ability
to connect two distinct ligands (e.g., an E3 ligase ligand and a target protein ligand).

e The Aldehyde (Warhead): The C4-formyl group is a "soft" electrophile. It undergoes reductive
amination with primary amines on target ligands, forming stable secondary amine linkages.
This is crucial for maintaining the binding affinity of the attached drug.

e The Butanamide (Anchor): The amide tail provides a stable, neutral terminus that can
participate in hydrogen bonding within a binding pocket or serve as a masked carboxylate
(via hydrolysis) for further conjugation.

Pathway Visualization

The following diagram illustrates the compound's dual role: its intrinsic antioxidant cycling and
its synthetic application in reductive amination.
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Figure 1: Functional map showing the compound's intrinsic antioxidant potential (red path) and
its primary utility in bioconjugation via reductive amination (green path).

Part 2: Experimental Protocols
Synthesis of 4-(4-Formyl-3-
methoxyphenoxy)butanamide

This protocol describes the standard Williamson ether synthesis used to generate the
compound from vanillin. This method ensures high regioselectivity for O-alkylation over the
aldehyde.

Reagents:

Vanillin (4-hydroxy-3-methoxybenzaldehyde)[1][2][3]

4-Bromobutanamide (or 4-Chlorobutanamide)

Potassium Carbonate (

, anhydrous)

Dimethylformamide (DMF) or Acetonitrile (

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b14257200/docs?utm_src=pdf-body-img#technical-guide-biological-activity-applications-of-4-4-formyl-3-methoxyphenoxy-butanamide
https://www.benchchem.com/product/b14257200/docs?utm_src=pdf-body#technical-guide-biological-activity-applications-of-4-4-formyl-3-methoxyphenoxy-butanamide
https://www.benchchem.com/product/b14257200/docs?utm_src=pdf-body#technical-guide-biological-activity-applications-of-4-4-formyl-3-methoxyphenoxy-butanamide
https://pmc.ncbi.nlm.nih.gov/articles/PMC12771428/
https://jddtonline.info/index.php/jddt/article/view/6159/5516
https://pdf.benchchem.com/108/The_Burgeoning_Bio_potential_of_Vanillin_and_its_Derivatives_A_Technical_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14257200?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Protocol:

Activation: In a round-bottom flask, dissolve Vanillin (1.0 eq) in anhydrous DMF (5 mL/mmol).
Add

(1.5 eq) and stir at room temperature for 30 minutes to generate the phenoxide anion. Note:
The solution will turn yellow.

Alkylation: Add 4-Bromobutanamide (1.1 eq) dropwise.

Reaction: Heat the mixture to 60-80°C for 4—6 hours. Monitor via TLC (Hexane:EtOAc 1:1).
The aldehyde spot of vanillin (

) should disappear, replaced by a less polar product.

Workup: Pour the reaction mixture into ice-cold water. The product often precipitates as a
white/off-white solid.

Purification: Filter the solid. If oil forms, extract with Ethyl Acetate, wash with brine, dry over

, and recrystallize from Ethanol/Water.

Reductive Amination (Conjugation Protocol)

This is the standard workflow for using the compound to link a pharmacophore (e.g., an amine-
containing drug) to the vanillyl head.

Protocol:

Imine Formation: Dissolve 4-(4-Formyl-3-methoxyphenoxy)butanamide (1.0 eq) and the
Target Amine (1.0 eq) in Methanol or DCE (Dichloroethane).

Catalysis: Add a catalytic amount of Acetic Acid (1-2 drops) to promote imine formation. Stir
for 1 hour at Room Temperature.

Reduction: Add Sodium Cyanoborohydride (

, 1.5 eq) or Sodium Triacetoxyborohydride (
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, 1.5 eq).

o Completion: Stir for 12—24 hours. Quench with saturated
. Extract with DCM.[4][5]

Part 3: Biological Profile & Data Summary[6]

Although specific clinical data for the amide intermediate is proprietary, its activity is inferred
from the well-documented Vanillin Ether class and the Ameba Linker (Acid form) [4, 5].

Property Description Biological Relevance

Moderate lipophilicity; good
LogP (Calc) ~1.2 membrane permeability for

cellular assays.

) Facilitates binding in polar
H-Bond Donors 1 (Amide NH) . _
pockets or solvent interaction.

Key for interaction with target
H-Bond Acceptors 4 (0, N) ] ]
protein residues.

Forms covalent Schiff bases
o N with Lysine residues
Reactivity Electrophilic Aldehyde )
(reversible) or permanent

bonds via reduction.

Vanillin derivatives generally

Toxicity Low (Predicted) exhibit low cytotoxicity (

) in non-cancer lines [6].

Structure-Activity Relationship (SAR)
¢ Methoxy Group (

): Essential for antioxidant activity. Removal decreases radical scavenging potential.

e Linker Length (
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): The butyl chain provides optimal spacing. Shorter chains (ethyl) may cause steric clash;
longer chains (hexyl) increase hydrophobicity excessively.

o Amide Terminus: Provides metabolic stability compared to the ester or acid, preventing
premature cleavage by esterases in plasma.

Part 4: Safety & Handling

e Hazard Identification: The compound is an aldehyde and may cause skin/eye irritation
(H315, H319). It is capable of sensitizing skin due to the reactive formyl group.

o Storage: Store at 2-8°C under inert gas (Argon/Nitrogen) to prevent oxidation of the
aldehyde to the carboxylic acid.

o Stability: Stable in neutral organic solvents. Avoid strong bases which may hydrolyze the
amide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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